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Compound of Interest

Compound Name: viscumneoside III

Cat. No.: B219685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Viscumneoside III is a flavanone glycoside found in Viscum coloratum, a plant used in

traditional Chinese medicine.[1] This natural compound has garnered interest in the scientific

community for its potential therapeutic properties, including its activity as a potent tyrosinase

inhibitor and its role in anti-osteoporosis research. As a tyrosinase inhibitor, it has potential

applications in cosmetics for skin whitening.[2][3] Furthermore, studies have indicated its

inhibitory effects on the formation of osteoclast-like multinucleated cells, suggesting its potential

as a new anti-osteoporosis drug. To facilitate research and development involving

viscumneoside III, standardized and reproducible methods for the preparation of stock

solutions are essential. This document provides a detailed protocol for the preparation, storage,

and handling of viscumneoside III stock solutions.

Quantitative Data Summary
A summary of the key chemical and physical properties of viscumneoside III is provided in the

table below for easy reference.
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Property Value Source

Molecular Formula C₂₇H₃₂O₁₅ PubChem

Molecular Weight 596.53 g/mol MedChemExpress[2][4]

Appearance Off-white to light yellow solid MedChemExpress[2][4]

Solubility - DMSO: Soluble ChemFaces[5]

- Methanol: Soluble ChemFaces[5]

- Ethanol: Soluble ChemFaces[5]

- Water: 1 mg/mL (requires

sonication and warming)
MedChemExpress[2]

Storage (Solid) -20°C, protect from light MedChemExpress[2][4]

Storage (in Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

MedChemExpress[2][4]

Experimental Protocol: Preparation of a 10 mM
Viscumneoside III Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of viscumneoside III in
dimethyl sulfoxide (DMSO). This concentration is a common starting point for subsequent

dilutions to various working concentrations for in vitro assays.

Materials:

Viscumneoside III (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer
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Pipettors and sterile, nuclease-free pipette tips

Procedure:

Equilibrate Reagents: Allow the vial of viscumneoside III powder and the bottle of DMSO to

come to room temperature before opening to prevent condensation of moisture.

Weighing Viscumneoside III:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out 5.97 mg of viscumneoside III powder into the tared tube. This mass

is calculated based on the molecular weight of viscumneoside III (596.53 g/mol ) to

achieve a 10 mM concentration in 1 mL of solvent.

Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 596.53 g/mol x 1000 mg/g = 5.97 mg

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the weighed viscumneoside III.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller volumes (e.g., 20 µL,

50 µL) in sterile, light-protective microcentrifuge tubes. This minimizes the number of

freeze-thaw cycles for the entire stock.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2][4] Always protect the solutions from light.

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below

0.5%. For example, to prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution

is required, which would result in a final DMSO concentration of 0.1%.
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Caption: Workflow for the preparation of viscumneoside III stock and working solutions.
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Caption: Simplified diagram of viscumneoside III's reported biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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